Cellular Iron Depletion: PBT434 Is Significantly Less Potent Than Deferiprone and Deferoxamine, Avoiding Systemic Iron Deficiency
In vitro, PBT434 was far less potent than deferiprone (DFP) or deferoxamine (DFO) at lowering total cellular iron levels, indicating a moderate chelation profile that avoids systemic iron depletion [1]. This contrasts sharply with traditional chelators whose high iron affinity potently reduces cellular iron, a property linked to clinical failure in producing meaningful motor benefit in Parkinson's disease [2].
| Evidence Dimension | In vitro potency for lowering total cellular iron levels |
|---|---|
| Target Compound Data | PBT434: far less potent than DFP or DFO at lowering cellular iron levels (qualitative comparison; specific IC50 values not reported) |
| Comparator Or Baseline | Deferiprone (DFP) and Deferoxamine (DFO): significantly more potent at lowering total cellular iron levels |
| Quantified Difference | PBT434 is far less potent at lowering cellular iron; quantitative IC50 data comparing PBT434 vs. DFP/DFO for iron depletion were not presented in the primary report |
| Conditions | In vitro cellular assay (cell type not specified; Finkelstein et al., 2017) |
Why This Matters
Procurement for preclinical models of iron-mediated neurodegeneration requires an agent that inhibits pathological iron-mediated redox activity without depleting physiological iron pools, a profile DFP and DFO cannot offer.
- [1] Finkelstein DI, Billings JL, Adlard PA, et al. The novel compound PBT434 prevents iron mediated neurodegeneration and alpha-synuclein toxicity in multiple models of Parkinson's disease. Acta Neuropathol Commun. 2017;5(1):53. View Source
- [2] Wijemanne S, Jankovic J. Therapeutic modalities of deferiprone in Parkinson's disease: SKY and EMBARK studies. Ther Adv Neurol Disord. 2024;17:17562864241307732. View Source
